Cas no 1798747-54-2 (Cyclobutanecarboxylic acid, 3-(4-hydroxyphenyl)-, methyl ester)

• Product Name: Cyclobutanecarboxylic acid, 3-(4-hydroxyphenyl)-, methyl ester
• CAS No: 1798747-54-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5220686
• PubChem ID: 86775219
• Update Time: 2025-06-14

Cyclobutanecarboxylic acid, 3-(4-hydroxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-(4-hydroxyphenyl)-, methyl ester

• Inchi： 1S/C12H14O3/c1-15-12(14)10-6-9(7-10)8-2-4-11(13)5-3-8/h2-5,9-10,13H,6-7H2,1H3
• InChI Key： HWUHVOZHPLPUPT-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CC(C2=CC=C(O)C=C2)C1

Additional information on Cyclobutanecarboxylic acid, 3-(4-hydroxyphenyl)-, methyl ester

Exploring the Properties and Applications of Cyclobutanecarboxylic acid, 3-(4-hydroxyphenyl)-, methyl ester (CAS No. 1798747-54-2)

In the realm of organic chemistry, Cyclobutanecarboxylic acid, 3-(4-hydroxyphenyl)-, methyl ester (CAS No. 1798747-54-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclobutane ring and hydroxyphenyl moiety, serves as a versatile intermediate in pharmaceutical and material science research. Its molecular formula and precise stereochemistry make it a subject of interest for researchers exploring small molecule therapeutics and bioactive compounds.

The growing demand for sustainable chemistry and green synthesis methods has further highlighted the relevance of this compound. Researchers are investigating its role in catalysis and biodegradable materials, aligning with global trends toward eco-friendly solutions. Questions like "How is Cyclobutanecarboxylic acid, 3-(4-hydroxyphenyl)-, methyl ester synthesized?" or "What are its biological activities?" frequently appear in scientific forums, reflecting its interdisciplinary appeal.

From a structural perspective, the methyl ester group in this compound enhances its solubility and reactivity, making it suitable for drug delivery systems and polymer modifications. Recent studies have explored its potential in anti-inflammatory and antioxidant applications, though further clinical validation is required. The compound’s CAS No. 1798747-54-2 is often used as a key identifier in patent literature, underscoring its commercial and academic value.

In the context of AI-driven drug discovery, Cyclobutanecarboxylic acid, 3-(4-hydroxyphenyl)-, methyl ester has been flagged as a candidate for virtual screening due to its pharmacophore features. Computational models predict interactions with enzyme targets, sparking interest in its mechanistic studies. This aligns with the broader shift toward precision medicine and targeted therapies, where such compounds play a pivotal role.

As the scientific community continues to explore novel synthetic routes and applications for this compound, its significance in both industrial and academic settings is expected to grow. Whether as a building block for complex molecules or a standalone bioactive agent, Cyclobutanecarboxylic acid, 3-(4-hydroxyphenyl)-, methyl ester exemplifies the intersection of innovation and practicality in modern chemistry.